Cas no 1213162-90-3 ((1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine)

(1R)-2,2,2-Trifluoro-1-(3-methoxyphenyl)ethylamine is a chiral amine compound featuring a trifluoromethyl group and a methoxy-substituted phenyl ring. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, where enantiopurity is critical. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy substituent can influence electronic and steric properties. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and CNS-targeting drugs. Its well-defined chiral center allows for precise control in stereoselective reactions, making it useful for researchers in medicinal chemistry and process development. High purity grades are available for demanding synthetic applications.
(1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine structure
1213162-90-3 structure
Product Name:(1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine
CAS No:1213162-90-3
MF:C9H10F3NO
MW:205.17701292038
MDL:MFCD07374612
CID:2184360
PubChem ID:45379139
Update Time:2025-10-29

(1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • (1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine
    • (1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethanamine
    • AKOS015924859
    • (1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
    • (R)-1-(3-Methoxyphenyl)-2,2,2-trifluoroethaneamine
    • CS-0338677
    • 1213162-90-3
    • AS-49822
    • SAIVQMCRUQATAG-MRVPVSSYSA-N
    • (R)-2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHAN-1-AMINE
    • (1R)-2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHYLAMINE HCl
    • (R)-2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHANAMINE
    • N11022
    • DB-289645
    • MDL: MFCD07374612
    • Inchi: 1S/C9H10F3NO/c1-14-7-4-2-3-6(5-7)8(13)9(10,11)12/h2-5,8H,13H2,1H3/t8-/m1/s1
    • InChI Key: SAIVQMCRUQATAG-MRVPVSSYSA-N
    • SMILES: FC([C@@H](C1C=CC=C(C=1)OC)N)(F)F

Computed Properties

  • Exact Mass: 205.07144843g/mol
  • Monoisotopic Mass: 205.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2Ų

(1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine Security Information

(1R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Bestfluorodrug
YFF00322-0.5g
(R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
1213162-90-3 97%
0.5g
¥2220 2023-09-19
Bestfluorodrug
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(R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
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YFF00322-5.0g
(R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
1213162-90-3 97%
5.0g
¥11100 2023-01-04
eNovation Chemicals LLC
Y0992109-1g
(R)-2,2,2-Trifluoro-1-(3-methoxyphenyl)ethanamine
1213162-90-3 95%
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$860 2024-08-02
Key Organics Ltd
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(1r)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine hcl
1213162-90-3 >95%
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£511.00 2023-06-14
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(1r)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethylamine hcl
1213162-90-3 >95%
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£514.00 2025-02-08
Bestfluorodrug
YFF00322-1g
(R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
1213162-90-3 97%
1g
¥3600 2023-09-19
Bestfluorodrug
YFF00322-5g
(R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
1213162-90-3 97%
5g
¥11100 2023-09-19
eNovation Chemicals LLC
Y0992109-1g
(R)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethanamine
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1PlusChem
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(1R)-2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHYLAMINE
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